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Compound of Interest

Compound Name: 3-(Pyridin-2-yl)propanoic acid

Cat. No.: B108000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Privileged Structure in
Chemical Innovation
3-(Pyridin-2-yl)propanoic acid, a seemingly unassuming heterocyclic compound, stands as a

testament to the power of nuanced structural design in modern chemistry. Its unique

combination of a pyridine ring, a flexible propanoic acid chain, and the specific 2-substitution

pattern bestows upon it a remarkable versatility that has captured the attention of researchers

across diverse scientific disciplines. From the intricate world of medicinal chemistry to the

burgeoning field of materials science, this molecule serves as a valuable building block and a

compelling subject of study.

This in-depth technical guide provides a comprehensive overview of the existing literature on 3-
(pyridin-2-yl)propanoic acid. Moving beyond a simple recitation of facts, this document,

authored from the perspective of a Senior Application Scientist, aims to deliver field-proven

insights into the synthesis, properties, and applications of this important scaffold. We will delve

into the causality behind experimental choices, present self-validating protocols, and ground all

claims in authoritative scientific literature.
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A foundational understanding of the physicochemical characteristics of 3-(Pyridin-2-
yl)propanoic acid is paramount for its effective utilization in research and development.

Property Value Source

IUPAC Name 3-pyridin-2-ylpropanoic acid [1]

CAS Number 15197-75-8 [1]

Molecular Formula C₈H₉NO₂ [1]

Molecular Weight 151.16 g/mol [1]

Safety and Handling: According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), 3-(Pyridin-2-yl)propanoic acid is classified as a substance that

causes skin irritation, serious eye damage, and may cause respiratory irritation.[1] Appropriate

personal protective equipment (PPE), including gloves, eye protection, and respiratory

protection, should be utilized when handling this compound.

Synthesis of 3-(Pyridin-2-yl)propanoic Acid and Its
Derivatives: A Practical Guide
The synthetic accessibility of a molecule is a critical determinant of its widespread adoption in

research. Several methodologies have been reported for the preparation of 3-(pyridin-2-
yl)propanoic acid and its close derivatives.

Method 1: Oxidation of 3-(Pyridin-2-yl)propan-1-ol
A straightforward and efficient route to 3-(pyridin-2-yl)propanoic acid involves the oxidation of

the corresponding alcohol, 3-(pyridin-2-yl)propan-1-ol. This method is advantageous due to the

commercial availability of the starting material and the generally high yields.

Reaction Workflow:

3-(Pyridin-2-yl)propan-1-ol
Potassium Permanganate (KMnO4)
Concentrated Sulfuric Acid (H2SO4)

Water (H2O)

Oxidation at 50°C 3-(Pyridin-2-yl)propanoic Acid
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Caption: Oxidation of 3-(pyridin-2-yl)propan-1-ol.

Detailed Experimental Protocol:

To a 50 mL round-bottom flask equipped with a magnetic stirrer, add 3-(2-pyridinyl)-propanol

(1 g, 7.6 mmol), water (13 mL), and concentrated sulfuric acid (0.59 mL, 5.1 mmol).[2]

While stirring, add potassium permanganate (1.8 g, 11.3 mmol) in batches over 30 minutes,

maintaining the reaction temperature at 50°C.[2]

Continue stirring at 50°C until the purple color of the permanganate disappears and the

mixture turns brown.[2]

Increase the temperature to 80°C and heat for 1 hour.[2]

Cool the reaction mixture and filter to remove the manganese dioxide precipitate.

Concentrate the filtrate under reduced pressure to obtain the crude product.[2]

For purification, dissolve the crude product in ethanol (10 mL), add activated charcoal (0.1

g), and reflux for 5 minutes.[2]

Hot filter the solution and allow the filtrate to cool and crystallize to yield pure 3-(2-pyridyl)-

propionic acid (0.88 g, 78% yield).[2]

Causality Behind Experimental Choices: The use of potassium permanganate in an acidic

medium provides a strong oxidizing environment necessary to convert the primary alcohol to a

carboxylic acid. The controlled addition of the oxidant and temperature regulation are crucial to

prevent over-oxidation and potential side reactions. The final recrystallization step from ethanol

is a standard and effective method for purifying solid organic compounds.

Method 2: Synthesis of 3-(Pyridin-2-ylamino)propanoic
Acid
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A related and medicinally relevant derivative, 3-(pyridin-2-ylamino)propanoic acid, can be

synthesized through a Michael addition followed by hydrolysis.

Reaction Workflow:

Pyridin-2-amine
+

Butyl prop-2-enoate
Butyl 3-(pyridin-2-ylamino)propanoate

Michael Addition
AcOH, 70°C Potassium Hydroxide (KOH)

Water (H2O)

Hydrolysis
25°C 3-(Pyridin-2-ylamino)propanoic Acid

Click to download full resolution via product page

Caption: Synthesis of 3-(pyridin-2-ylamino)propanoic acid.

Detailed Experimental Protocol:

In a 250-mL round-bottom flask, combine pyridin-2-amine (4 g, 42.50 mmol), acetic acid (752

mg, 12.52 mmol), and butyl prop-2-enoate (3.7 g, 28.87 mmol).[3]

Stir the resulting solution overnight at 70°C.[3]

Add potassium hydroxide (3.37 g, 60.06 mmol) and water (10 mL) to the reaction mixture.[3]

Stir the solution overnight at 25°C to facilitate the hydrolysis of the ester.[3]

Concentrate the mixture under vacuum.[3]

Wash the resulting mixture with dichloromethane (6 x 200 mL) and filter to remove any solid

impurities.[3]

Concentrate the filtrate to yield 3-(pyridin-2-ylamino)propanoic acid as a brown oil (4 g, 57%

yield).[3]

Expertise in Action: The initial Michael addition is catalyzed by acetic acid, which protonates the

pyridine nitrogen, making the amino group more nucleophilic. The subsequent saponification

with potassium hydroxide is a classic ester hydrolysis reaction. The extensive washing with

dichloromethane is necessary to remove non-polar impurities.
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Biological Activities and Potential in Drug
Development
While direct studies on the biological activities of 3-(pyridin-2-yl)propanoic acid are not

extensively documented in publicly available literature, the broader class of arylpropionic acids

and pyridine-containing molecules exhibit a wide range of pharmacological effects. This

suggests a significant, yet largely untapped, potential for 3-(pyridin-2-yl)propanoic acid and

its derivatives in drug discovery.

Inference from Related Structures:

Antibacterial and Antimicrobial Potential: Numerous studies have demonstrated the

antibacterial properties of pyridine derivatives. For instance, a series of 3-(pyridine-3-yl)-2-

oxazolidinone derivatives have shown strong activity against Gram-positive bacteria.[4][5]

The presence of the pyridine ring in 3-(pyridin-2-yl)propanoic acid makes it a candidate for

investigation as an antimicrobial agent. The propanoic acid moiety could also be modified to

enhance activity, as has been shown with other propionic acid derivatives.[6][7]

Enzyme Inhibition: Pyridine carboxylic acid isomers are known to be scaffolds for a multitude

of enzyme inhibitors targeting diseases such as tuberculosis, cancer, and diabetes.[8] The

structural features of 3-(pyridin-2-yl)propanoic acid, particularly the nitrogen atom in the

pyridine ring and the carboxylic acid group, provide potential binding sites for interaction with

enzyme active sites.

Anti-inflammatory and Analgesic Properties: Arylpropionic acid derivatives are a well-

established class of non-steroidal anti-inflammatory drugs (NSAIDs). The core structure of 3-
(pyridin-2-yl)propanoic acid aligns with this class, suggesting it may possess anti-

inflammatory and analgesic properties.

Future Research Directions:

The available literature strongly supports the rationale for a systematic evaluation of 3-(pyridin-
2-yl)propanoic acid and its derivatives for various biological activities. High-throughput

screening against a panel of bacterial strains, viral targets, and key enzymes implicated in

inflammatory diseases would be a logical next step in elucidating the therapeutic potential of

this scaffold.
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Applications in Materials Science: A Building Block
for Functional Materials
The ability of the pyridine nitrogen and the carboxylate group to coordinate with metal ions

makes 3-(pyridin-2-yl)propanoic acid an attractive ligand for the construction of coordination

polymers and metal-organic frameworks (MOFs). While research on the 2-pyridyl isomer is

emerging, the closely related 3-pyridinepropionic acid has been successfully employed in the

synthesis of novel materials.[9]

Potential as a Ligand:

The nitrogen atom of the pyridine ring and the oxygen atoms of the carboxylate group can act

as coordination sites, allowing the molecule to bridge metal centers and form extended one-,

two-, or three-dimensional networks. The flexibility of the propanoic acid chain can also

influence the final architecture of the resulting material.

Coordination Polymer and MOF Synthesis Workflow:

3-(Pyridin-2-yl)propanoic Acid
+

Metal Salt (e.g., Zn(NO3)2)

Solvent (e.g., DMF/Ethanol)
Template (optional)

Solvothermal or
Hydrothermal Synthesis Coordination Polymer / MOF

Click to download full resolution via product page

Caption: General workflow for coordination polymer/MOF synthesis.

Authoritative Grounding: The synthesis of indium-based MOFs using pyridylcarboxylate ligands

has been reviewed, highlighting the role of the pyridine group in creating stable and functional

frameworks for applications in adsorption, separation, and catalysis.[10] The structural diversity

of MOFs derived from pyridine-3,5-dicarboxylic acid further underscores the potential of

pyridine-containing ligands in designing novel materials.[11] The use of pyridine to induce

structural reconfiguration in MOFs has also been demonstrated, leading to materials with

enhanced catalytic activity.[12]

Conclusion and Future Outlook
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3-(Pyridin-2-yl)propanoic acid represents a molecule of significant interest with a broad, yet

underexplored, potential. Its accessible synthesis, coupled with the inherent reactivity and

coordinating ability of its functional groups, positions it as a valuable tool for both medicinal

chemists and materials scientists. The existing literature on related compounds provides a

strong foundation and a clear rationale for future investigations into its biological activities and

its utility as a building block for advanced materials. As research continues to unravel the full

potential of this versatile scaffold, 3-(pyridin-2-yl)propanoic acid is poised to become an

increasingly important component in the development of new drugs and functional materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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